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Introduction
Pregnanediol (Pd), the major urinary metabolite of progesterone, is a critical biomarker for

monitoring ovulation, menstrual cycle health, and progesterone supplementation. Traditional

24-hour urine collection can be cumbersome for participants. Dried urine spot (DUS) sampling

offers a convenient, minimally invasive, and stable method for sample collection and shipment,

making it ideal for both clinical research and large-scale epidemiological studies.[1][2][3]

These application notes provide a detailed protocol for the collection of dried urine spots and

subsequent analysis of pregnanediol-3-glucuronide (PdG), the conjugated form of

pregnanediol found in urine, using Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS). An overview of an Enzyme Immunoassay (EIA) method is also presented as a

common alternative.

Key Applications
Ovulation confirmation in fertility studies.[4][5][6][7]

Monitoring menstrual cycle function.

Assessment of progesterone status during hormone replacement therapy.

Infertility investigations.[4][5]
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Advantages of Dried Urine Spot Collection
Minimally Invasive: Simple and painless self-collection at home.[1]

Sample Stability: Analytes on dried filter paper are stable for extended periods at room

temperature, simplifying transport and storage.[1][8] Studies have shown that pregnanediol
in dried urine is stable for at least one month at room temperature and up to 84 days with

minimal degradation.[1][8]

Ease of Shipment: Dried samples are not considered biohazardous and can be shipped via

standard mail services.

Reduced Collection Burden: The "4-spot" collection method can be a reliable alternative to

cumbersome 24-hour urine collections.[2][8]

Experimental Protocols
Part 1: Dried Urine Spot Collection
This protocol outlines the procedure for collecting urine samples on filter paper. The first

morning void is often preferred for consistency, but collection timing should be determined by

the specific research question.

Materials:

Whatman 903 or equivalent protein saver cards

Disposable urine collection cups

Pipettes or droppers (optional)

Drying rack

Gloves

Foil barrier bags with desiccant packs

Procedure:
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Preparation: Label the filter paper card with the participant's ID, date, and time of collection.

Urine Collection: Collect midstream urine in a clean collection cup.

Sample Application:

Direct Method: Urinate directly onto the designated circles on the filter card, ensuring each

circle is completely saturated.

Pipette Method: Using a clean pipette, apply urine to each circle on the card until fully

saturated. Do not oversaturate.

Drying: Place the filter card on a clean, flat, non-absorbent surface or a drying rack. Allow the

card to air dry completely at ambient temperature for a minimum of 4 hours, and preferably

overnight. Avoid exposure to direct sunlight or heat.

Storage and Shipment: Once completely dry, place the filter card in a foil barrier bag with a

desiccant pack. The samples can be stored at room temperature for up to one month or

frozen for long-term storage.[1] Ship samples to the laboratory at ambient temperature.

Part 2: Pregnanediol-3-Glucuronide (PdG) Extraction
from Dried Urine Spots
This protocol describes the elution of PdG from the dried urine spot for analysis.

Materials:

Dried urine spot card

Hole punch (e.g., 1/8 inch or 3 mm)

Microcentrifuge tubes (1.5 mL)

Methanol (LC-MS grade)

Vortex mixer

Centrifuge
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Procedure:

From a fully saturated spot, punch one disc into a labeled 1.5 mL microcentrifuge tube.

Add 500 µL of methanol to the tube.

Vortex the tube for 15 minutes to facilitate the extraction of PdG from the filter paper.

Centrifuge the tube at 10,000 x g for 5 minutes to pellet the filter paper disc.

Carefully transfer the supernatant (extract) to a clean tube or autosampler vial for analysis.

Part 3: PdG Analysis by Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)
This method allows for the direct and sensitive quantification of PdG without the need for

deconjugation or derivatization.[4][5][9]

Instrumentation and Conditions:

LC System: UHPLC system

Mass Spectrometer: Triple quadrupole mass spectrometer

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Methanol

Flow Rate: 0.4 mL/min

Injection Volume: 10 µL

Ionization Mode: Electrospray Ionization (ESI), Negative Mode

MRM Transitions: Specific precursor and product ions for PdG and an internal standard (e.g.,

d5-PdG) should be optimized.
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Procedure:

Prepare a calibration curve by spiking a blank matrix (e.g., synthetic urine extract) with

known concentrations of a PdG analytical standard.

Inject the extracted samples and calibration standards into the LC-MS/MS system.

Integrate the peak areas for the PdG and internal standard MRM transitions.

Quantify the concentration of PdG in the samples by comparing their peak area ratios to the

calibration curve.

Normalize results to creatinine concentration, which should be analyzed from a separate

punch from the same dried urine spot, to account for variations in urine dilution.

Data Presentation
The following tables summarize typical performance characteristics for the analysis of PdG

from dried urine spots.

Table 1: LC-MS/MS Method Validation Parameters

Parameter Typical Value Reference

Linearity (r²) > 0.99 [5]

Lower Limit of Quantification

(LLOQ)
0.01 µg/mL [9]

Precision (RSD%) < 15% [5]

Accuracy/Recovery 85-115% [5][6]

Table 2: Stability of Pregnanediol in Dried Urine Spots
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Storage Condition Duration Analyte Stability Reference

Room Temperature

(~25°C)
1 month Stable [1]

Room Temperature

(~25°C)
84 days

Stable (slight increase

in βPg noted)
[8]

Refrigerated (4°C) 12 months
Stable pattern

observed
[5]

Frozen (-20°C or

-80°C)
Indefinitely Stable [1]

Table 3: Comparison of Dried Urine Spot vs. Other Collection Methods

Comparison

Correlation
(Intraclass
Correlation
Coefficient - ICC)

Conclusion Reference

Dried Urine vs. Liquid

Urine
> 0.95 Excellent Agreement [2][8]

4-Spot Dried Urine vs.

24-Hour Liquid Urine
> 0.95 Excellent Agreement [2][8]

Visualizations
Progesterone Metabolism and Excretion Pathway

Progesterone 5β-PregnanedioneMetabolism in Liver Pregnanediol (Pd) Pregnanediol-3-Glucuronide (PdG)Glucuronidation Excreted in Urine
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Caption: Simplified metabolic pathway of progesterone to its urinary metabolite, pregnanediol-
3-glucuronide.
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Dried Urine Spot Analysis Workflow

Sample Collection

Laboratory Analysis

1. Collect Urine on Filter Card

2. Air Dry Completely (≥4 hours)

3. Package in Foil Bag with Desiccant

4. Punch Disc from Dried Spot

5. Extract with Methanol

6. Analyze by LC-MS/MS or EIA

7. Quantify and Normalize Data

Click to download full resolution via product page

Caption: Workflow for pregnanediol analysis from dried urine spot collection to data

interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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